SMN-C2

• Molecular Formula: C24H27N5O2
• Molecular Weight: 417.5 g/mol
• InChI: InChI=1S/C24H27N5O2/c1-5-27-8-9-28(13-16(27)3)19-7-6-18-10-20(24(30)31-22(18)11-19)21-14-29-12-15(2)25-17(4)23(29)26-21/h6-7,10-12,14,16H,5,8-9,13H2,1-4H3/t16-/m0/s1
• InChIKey: PETSCYDXCUXNIW-INIZCTEOSA-N

SMN-C2: Selective SMN2 Splicing Modulator for SMA Research

SMN-C2 is a small-molecule SMN2 splicing modulator that functions as an analog of risdiplam (RG-7916) [1]. It acts by directly binding to the AGGAAG motif on exon 7 of the SMN2 pre-mRNA, promoting the inclusion of exon 7 and increasing the production of full-length, functional survival motor neuron (SMN) protein [2]. This compound is part of a series that includes SMN-C1, SMN-C2, and SMN-C3, all identified through high-throughput screening for their ability to shift SMN2 alternative splicing toward full-length transcript production [3]. SMN-C2 is used exclusively in spinal muscular atrophy (SMA) research to elucidate disease mechanisms and evaluate splicing modulation strategies.

Mechanism SMN2 pre-mRNA splicing modulation studies

Model SMA disease model research

Grade High-purity research-grade tool compound

• [1] Wang J, et al. Mechanistic studies of a small-molecule modulator of SMN2 splicing. Proc Natl Acad Sci U S A. 2018 May 15;115(20):E4604-E4612. View Source
• [2] Cully M. Beefing up the right splice variant to treat spinal muscular atrophy. Nat Rev Drug Discov. 2014 Oct;13(10):725. View Source
• [3] Naryshkin NA, et al. SMN2 splicing modifiers improve motor function and longevity in mice with spinal muscular atrophy. Science. 2014 Aug 8;345(6197):688-93. View Source

Differentiating SMN-C2 from Other SMN2 Modulators

SMN2 splicing modulators exhibit distinct binding modes, potency profiles, and in vivo efficacy patterns that preclude simple interchangeability. While compounds like risdiplam (RG-7916), branaplam (LMI070), and RG7800 all target SMN2 pre-mRNA, their specific interactions with RNA structural elements and downstream effects on SMN protein levels differ significantly [1]. SMN-C2 binds to a specific GA-rich sequence (GAAGGAAGG) within exon 7, a binding site that is shared but differentially engaged by other analogs [2]. Furthermore, the in vivo pharmacodynamic response to SMN-C2—quantified by the shift in full-length SMN2 mRNA ratio—is distinct from that of closely related compounds like SMN-C3 when evaluated under identical experimental conditions [3]. Substituting SMN-C2 with another modulator without verifying comparative performance metrics would introduce unacceptable variability in SMA model studies, potentially confounding results related to splicing efficiency, SMN protein restoration, and functional motor outcomes.

Unique RNA-binding sequence profile distinguishes SMN-C2 from Branaplam and Risdiplam; functional outcomes may not transfer directly.

Off-target splicing profiles and selectivity ratios differ among analogs, impacting reported biological readouts and toxicological endpoints.

Generic substitution without verification may introduce uncharacterized functional variables, undermining mechanistic conclusions.

• [1] Ratni H, et al. Specific Correction of Alternative Survival Motor Neuron 2 Splicing by Small Molecules: Discovery of a Potential Novel Medicine To Treat Spinal Muscular Atrophy. J Med Chem. 2016 Jul 14;59(13):6086-100. View Source
• [2] Wang J, et al. Mechanistic studies of a small-molecule modulator of SMN2 splicing. Proc Natl Acad Sci U S A. 2018 May 15;115(20):E4604-E4612. View Source
• [3] Cully M. Beefing up the right splice variant to treat spinal muscular atrophy. Nat Rev Drug Discov. 2014 Oct;13(10):725. View Source

SMN-C2 Comparative Evidence

Defined RNA Binding Sequence Specificity

In a head-to-head in vivo comparison, SMN-C2 and its analog SMN-C3 were evaluated in the Δ7 mouse model of severe SMA. Oral administration of either compound produced a comparable shift in the ratio of full-length to Δ7 SMN2 mRNA [1]. Specifically, SMN-C2 treatment increased the full-length mRNA fraction from 40% to 90%, while SMN-C3 produced a similar shift [1]. This demonstrates that SMN-C2 achieves a robust, class-equivalent in vivo splicing correction efficacy.

Binding Sequence Specificity

Class-level

GAAGGAAGG (9 nt) minimal motif vs. broader analog promiscuity

Supports sequence-specificity interpretation; class-level context

Based on NMR and MD simulation data

Evidence Dimension	Ratio of full-length to Δ7 SMN2 mRNA
Target Compound Data	90% full-length, 10% Δ7
Comparator Or Baseline	SMN-C3 (also 90% full-length, 10% Δ7) vs. untreated baseline (40% full-length, 60% Δ7)
Quantified Difference	50 percentage point increase in full-length mRNA fraction for both compounds
Conditions	Δ7 SMA mouse model, daily oral dosing

Why This Matters

This direct comparison establishes SMN-C2 as a fully efficacious, in vivo-validated splicing modulator equivalent to SMN-C3 in its ability to correct the underlying splicing defect, thereby supporting its use as a reliable tool compound in preclinical SMA studies.

• [1] Cully M. Beefing up the right splice variant to treat spinal muscular atrophy. Nat Rev Drug Discov. 2014 Oct;13(10):725. View Source

Chemical Diversity vs. Risdiplam

SMN-C2 exhibits a well-defined, sequence-specific binding to the SMN2 pre-mRNA, which distinguishes it from the parent compound risdiplam. Using biophysical and computational approaches, the minimum required binding sequence for SMN-C2 was identified as GAAGGAAGG, a 9-nucleotide GA-rich motif within exon 7 [1]. This binding mode involves the formation of two sequential GAAG loop-like structures that create a unique ligand-binding pocket [1]. While risdiplam also binds to this GA-rich region, the precise binding footprint and conformational dynamics differ, which can influence splicing modulation efficiency and selectivity [2].

Chemical Diversity vs. Risdiplam

Reported

MW 417.5 g/mol vs 401.5 g/mol (+16.0)

Supports SAR scaffold differentiation review

Distinct elemental composition

Evidence Dimension	Minimum required RNA binding sequence
Target Compound Data	GAAGGAAGG (9 nucleotides)
Comparator Or Baseline	Risdiplam (binding footprint not explicitly defined; recognizes same GA-rich region but with distinct conformational requirements)
Quantified Difference	SMN-C2 binding requires a specific 9-nt sequence; risdiplam's minimal binding sequence is not fully characterized in this study.
Conditions	Biophysical assays (STD NMR) and molecular dynamics simulations

Why This Matters

The defined binding sequence enables researchers to design precise controls and probe structure-activity relationships, while the distinct binding mode relative to risdiplam supports the use of SMN-C2 as a complementary tool to investigate RNA-ligand interactions.

• [1] Wang J, et al. Mechanistic studies of a small-molecule modulator of SMN2 splicing. Proc Natl Acad Sci U S A. 2018 May 15;115(20):E4604-E4612. View Source
• [2] Campagne S, et al. Structural basis of a small molecule targeting RNA for a specific splicing correction. Nat Chem Biol. 2019 Dec;15(12):1191-1198. View Source

Efficacy Baseline in SMA Δ7 Mouse Model

In the Δ7 SMA mouse model, daily oral administration of SMN-C2 (20 mg/kg) resulted in increased SMN protein levels in both the brain and spinal cord, comparable to the effects observed with SMN-C1 and SMN-C3 [1]. While quantitative protein fold-change data for SMN-C2 specifically are not reported in the primary literature, the study notes that all three compounds (SMN-C1, SMN-C2, SMN-C3) similarly shifted splicing and elevated SMN protein levels [1]. In contrast, SMN-C1 required a 100% or greater increase in CNS SMN protein to robustly improve the phenotype in the same model, with a ~50% increase leading to long-term survival but only partial phenotypic correction [2].

In Vivo Model Endpoint

Reported

Improved motor function and extended survival at 20 mg/kg/day in Δ7 mice

Supports in vivo endpoint benchmarking

Severe SMA model; vehicle-controlled context

Evidence Dimension	SMN protein level increase in CNS
Target Compound Data	SMN-C2 increased SMN protein in brain and spinal cord of Δ7 mice at 20 mg/kg daily dose (exact fold-change not specified in source)
Comparator Or Baseline	SMN-C1: 100% increase in CNS SMN protein required for robust phenotypic improvement; 50% increase associated with long-term survival but partial phenotype correction
Quantified Difference	SMN-C2 achieves class-level efficacy; SMN-C1 dose-response threshold characterized at 50-100% increase.
Conditions	Δ7 SMA mouse model, daily oral dosing

Why This Matters

This cross-study comparison positions SMN-C2 within the known efficacy range of SMN-C series compounds, providing a reference point for dose selection in SMA mouse studies and underscoring its utility as a validated tool compound for SMN protein restoration assays.

• [1] Cully M. Beefing up the right splice variant to treat spinal muscular atrophy. Nat Rev Drug Discov. 2014 Oct;13(10):725. View Source
• [2] Zhao X, et al. Pharmacokinetics, pharmacodynamics, and efficacy of a small-molecule SMN2 splicing modifier in mouse models of spinal muscular atrophy. Hum Mol Genet. 2016 May 15;25(10):1885-1899. View Source

Exon 7 Target Engagement Mechanism

The selectivity of the SMN-C series compounds was evaluated by transcriptome-wide splicing analysis. In SMA patient fibroblasts treated with SMN-C3 (a close analog of SMN-C2 with similar mechanism), only a handful of annotated splice junctions were altered [1]. Furthermore, expression of only 12 genes was changed by more than 2-fold, indicating that these compounds do not globally perturb splicing, transcription, or translation [1]. This class-level selectivity is a key differentiator from earlier generation splicing modulators that exhibited broader off-target profiles.

Splicing Mechanism

Class-level

Induces local RNA conformational change; vs. snRNP stabilization (Branaplam)

Supports mechanistic endpoint differentiation review

In vitro and in-cell splicing assays

Evidence Dimension	Number of genes with >2-fold expression change
Target Compound Data	12 genes altered in SMA fibroblasts treated with SMN-C3 (class analog)
Comparator Or Baseline	Untreated SMA fibroblasts (baseline)
Quantified Difference	Limited to 12 genes out of the entire transcriptome
Conditions	SMA patient-derived fibroblasts, transcriptome-wide analysis

Why This Matters

The high selectivity profile minimizes experimental confounding from off-target splicing events, making SMN-C2 a cleaner tool for probing SMN2-specific splicing mechanisms and for validating target engagement in SMA disease models.

• [1] Cully M. Beefing up the right splice variant to treat spinal muscular atrophy. Nat Rev Drug Discov. 2014 Oct;13(10):725. View Source

Oral Bioavailability and CNS Penetration: Class-Level Property Differentiating SMN-C2 from Branaplam

The SMN-C series compounds, including SMN-C2, are orally available and penetrate the central nervous system (CNS) to exert their splicing modulatory effects in the brain and spinal cord [1]. This property is shared with risdiplam and branaplam; however, the specific brain-to-plasma ratios and CNS exposure profiles vary across compound classes [2]. While quantitative brain penetration data for SMN-C2 are not reported, its in vivo efficacy in brain and spinal cord tissues at 20 mg/kg daily dosing confirms functional CNS exposure [1].

Evidence Dimension	CNS penetration and functional efficacy
Target Compound Data	SMN-C2 (20 mg/kg daily) increases SMN protein in brain and spinal cord of Δ7 mice
Comparator Or Baseline	Branaplam (30 mg/kg oral) elevates SMN protein in brain for up to 160 hours in C/+ mice
Quantified Difference	Both compounds exhibit CNS functional activity; direct brain exposure levels not compared.
Conditions	Mouse models of SMA, oral administration

Why This Matters

The established oral bioavailability and CNS penetration of SMN-C2 enable its use in long-term dosing studies in SMA mouse models without requiring invasive delivery methods, a critical practical advantage for researchers conducting preclinical efficacy and biomarker studies.

• [1] Cully M. Beefing up the right splice variant to treat spinal muscular atrophy. Nat Rev Drug Discov. 2014 Oct;13(10):725. View Source
• [2] Ratni H, et al. Specific Correction of Alternative Survival Motor Neuron 2 Splicing by Small Molecules: Discovery of a Potential Novel Medicine To Treat Spinal Muscular Atrophy. J Med Chem. 2016 Jul 14;59(13):6086-100. View Source

Direct RNA Binding Affinity: SMN-C2 vs. Other SMN2 Splicing Modulators

SMN-C2 binds directly to the SMN2 pre-mRNA, a mechanism shared with risdiplam and branaplam. However, the binding affinity and kinetics differ among these modulators. While precise Kd values for SMN-C2 are not reported, risdiplam exhibits EC1.5x values of 4 nM and 29 nM for SMN2 splicing and SMN protein, respectively [1]. Branaplam shows an EC50 of 20 nM for SMN protein elevation [2]. RG7800 has EC1.5x values of 23 nM and 87 nM for SMN2 splicing and SMN protein [3]. SMN-C2 is a close analog of risdiplam and is expected to have comparable binding characteristics, but its exact affinity parameters remain undefined [4].

Evidence Dimension	Binding affinity/potency (EC1.5x or EC50)
Target Compound Data	SMN-C2: exact EC1.5x/EC50 not reported in public sources
Comparator Or Baseline	Risdiplam: EC1.5x 4 nM (splicing), 29 nM (SMN protein); Branaplam: EC50 20 nM (SMN); RG7800: EC1.5x 23 nM (splicing), 87 nM (SMN protein)
Quantified Difference	Not directly comparable due to missing SMN-C2 data
Conditions	Cellular SMN2 splicing assays, SMN protein ELISA

Why This Matters

This data gap underscores the importance of using SMN-C2 as a tool compound for mechanism-focused studies rather than potency benchmarking. For quantitative potency comparisons, researchers should consider risdiplam or branaplam, which have well-characterized EC50 values.

• [1] Ratni H, et al. Discovery of Risdiplam, a Selective Survival of Motor Neuron-2 (SMN2) Gene Splicing Modifier for the Treatment of Spinal Muscular Atrophy (SMA). J Med Chem. 2018 Aug 9;61(15):6501-6517. View Source
• [2] Sivaramakrishnan M, et al. Binding to SMN2 pre-mRNA-protein complex elicits specificity for small molecule splicing modifiers. Nat Commun. 2017 Nov 13;8(1):1476. View Source
• [3] Ratni H, et al. Specific Correction of Alternative Survival Motor Neuron 2 Splicing by Small Molecules: Discovery of a Potential Novel Medicine To Treat Spinal Muscular Atrophy. J Med Chem. 2016 Jul 14;59(13):6086-100. View Source
• [4] Wang J, et al. Mechanistic studies of a small-molecule modulator of SMN2 splicing. Proc Natl Acad Sci U S A. 2018 May 15;115(20):E4604-E4612. View Source

Optimal Applications of SMN-C2

SAR Studies Around Risdiplam Scaffold

SMN-C2 is uniquely suited for mechanistic studies of RNA-small molecule interactions due to its well-defined minimal binding sequence (GAAGGAAGG) [1]. Researchers can use SMN-C2 in biophysical assays such as surface plasmon resonance (SPR), nuclear magnetic resonance (NMR) spectroscopy, or molecular dynamics simulations to probe the structural basis of splicing modulation [1]. This contrasts with risdiplam, whose binding footprint is less precisely defined, making SMN-C2 the preferred tool for high-resolution RNA-ligand interaction mapping [2].

Sequence-Specific RNA Interaction Probe

SMN-C2 is a validated tool for in vivo pharmacodynamic (PD) studies in Δ7 SMA mouse models, where it consistently increases full-length SMN2 mRNA from 40% to 90% and elevates SMN protein levels in brain and spinal cord [3]. Its oral bioavailability and CNS penetration make it suitable for long-term dosing studies aimed at evaluating motor function improvement, neuromuscular junction integrity, and survival extension [3]. For researchers requiring a well-characterized in vivo reference compound with established efficacy, SMN-C2 provides a reliable alternative to SMN-C3, which exhibits a similar PD profile [3].

Phenotypic Benchmark in SMA Δ7 Mouse Model

The high selectivity of the SMN-C series, as demonstrated by transcriptome-wide analysis of SMN-C3-treated cells, positions SMN-C2 as a clean tool for investigating SMN2-specific splicing modulation without confounding off-target effects [4]. Researchers conducting RNA-seq or splicing-sensitive microarrays can use SMN-C2 as a reference compound to benchmark the selectivity of novel splicing modulators or to validate target engagement in SMA patient-derived fibroblasts [4].

Target Engagement Control for PD Assays

SMN-C2 serves as a critical comparator in studies designed to differentiate the in vivo efficacy and pharmacokinetic properties of SMN-C series compounds (SMN-C1, SMN-C2, SMN-C3) [3]. Given that SMN-C2 and SMN-C3 exhibit comparable splicing shift and SMN protein induction in the Δ7 mouse model [3], researchers can use SMN-C2 to establish baseline efficacy when evaluating novel analogs or when investigating structure-activity relationships within this chemical series.

Application

Selection Property

Validation Focus

SAR Exploration of Risdiplam Scaffolds

Structural and molecular weight differentiation

Chemical space mapping and potency retention assessment

Sequence-Specific RNA-Binding Studies

Defined minimum RNA-binding sequence

RNA conformational change and factor recruitment analysis

In Vivo SMA Model Endpoint Studies

Established in vivo activity profile

Motor function and survival endpoint benchmarking

PD Assay Development & Calibration

Dose-dependent SMN protein upregulation

Assay sensitivity and target engagement verification

• [1] Wang J, et al. Mechanistic studies of a small-molecule modulator of SMN2 splicing. Proc Natl Acad Sci U S A. 2018 May 15;115(20):E4604-E4612. View Source
• [2] Campagne S, et al. Structural basis of a small molecule targeting RNA for a specific splicing correction. Nat Chem Biol. 2019 Dec;15(12):1191-1198. View Source
• [3] Cully M. Beefing up the right splice variant to treat spinal muscular atrophy. Nat Rev Drug Discov. 2014 Oct;13(10):725. View Source
• [4] Naryshkin NA, et al. SMN2 splicing modifiers improve motor function and longevity in mice with spinal muscular atrophy. Science. 2014 Aug 8;345(6197):688-93. View Source